Cas no 1608125-60-5 (Cyclopentylhydrazine trifluoroacetate)

• Product Name: Cyclopentylhydrazine trifluoroacetate
• CAS No: 1608125-60-5
• MF: C₇H₁₃F₃N₂O₂
• MW: 214.185532331467
• MDL: MFCD27927483
• CID: 4771747
• Update Time: 2026-02-26

Cyclopentylhydrazine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• cyclopentylhydrazine trifluoroacetate
• Cyclopentylhydrazine 2,2,2-trifluoroacetate
• Cyclopentyl-hydrazine trfluoroacetic acid salt
• Cyclopentylhydrazine trifluoroacetate

• MDL： MFCD27927483
• Inchi： 1S/C5H12N2.C2HF3O2/c6-7-5-3-1-2-4-5;3-2(4,5)1(6)7/h5,7H,1-4,6H2;(H,6,7)
• InChI Key： XIIKMDCAZPKVJM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N(C1CCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 75.4

Additional information on Cyclopentylhydrazine trifluoroacetate

Comprehensive Overview of Cyclopentylhydrazine trifluoroacetate (CAS No. 1608125-60-5): Properties, Applications, and Industry Insights

Cyclopentylhydrazine trifluoroacetate (CAS No. 1608125-60-5) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. Its unique molecular structure, combining a cyclopentyl ring with a hydrazine moiety and trifluoroacetate counterion, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and modulating metabolic pathways.

The compound's trifluoroacetate salt form enhances solubility and stability, addressing common challenges in organic synthesis. Recent studies highlight its role in developing novel heterocyclic compounds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. With the growing demand for small molecule therapeutics, Cyclopentylhydrazine trifluoroacetate has emerged as a valuable building block for creating structurally diverse libraries.

Analytical characterization of 1608125-60-5 reveals excellent purity profiles when synthesized under controlled conditions. Advanced techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, making it reliable for high-throughput screening applications. The compound's structure-activity relationship (SAR) potential is particularly relevant to current research on kinase inhibitors and GPCR modulators, addressing frequent queries about targeted therapy development.

From an industrial perspective, Cyclopentylhydrazine derivatives demonstrate remarkable compatibility with green chemistry principles. Many manufacturers now employ catalytic processes to produce this compound, reducing waste generation—a critical consideration given the pharmaceutical industry's focus on sustainable synthesis. This aligns with frequent searches about eco-friendly chemical production methods and process optimization strategies.

The compound's thermal stability and storage conditions are frequently discussed topics among laboratory professionals. Proper handling of hydrazine-containing compounds requires understanding their reactivity profile, particularly when used in multistep synthesis. Recent publications emphasize its utility in click chemistry applications and bioconjugation techniques, which are revolutionizing drug delivery system development.

Market analysts note growing interest in 1608125-60-5 from contract research organizations (CROs) specializing in fragment-based drug design. Its molecular weight (228.17 g/mol) and lipophilicity parameters make it suitable for developing CNS-penetrant compounds, addressing a major challenge in neuropharmacology. These aspects respond to common search queries about blood-brain barrier penetration strategies in drug development.

Quality control protocols for Cyclopentylhydrazine trifluoroacetate typically include rigorous residual solvent analysis and chiral purity assessment, especially important for asymmetric synthesis applications. The compound's crystallinity properties have also attracted attention from materials scientists exploring molecular recognition systems, demonstrating its cross-disciplinary relevance.

Emerging applications in proteolysis targeting chimera (PROTAC) development further highlight the compound's significance. Its hydrazine functionality serves as an effective linker in these targeted protein degradation systems, a cutting-edge area receiving substantial research funding. This responds to trending searches about next-generation therapeutic modalities and protein homeostasis manipulation.

From a regulatory standpoint, proper documentation of CAS 1608125-60-5 handling procedures ensures compliance with international laboratory safety standards. Material Safety Data Sheets (MSDS) provide essential information about its physicochemical properties, including melting point range and solubility characteristics in various organic solvents—information frequently sought by process chemists.

The compound's cost-effectiveness compared to similar chiral building blocks makes it attractive for industrial-scale applications. Recent patent literature reveals innovative uses in crop protection agent synthesis, addressing growing agricultural needs while maintaining environmental safety profiles. This aligns with searches about green agrochemicals and low-residue pesticides.

Future research directions for Cyclopentylhydrazine trifluoroacetate may explore its potential in metal-organic framework (MOF) construction or as a ligand in transition metal catalysis. The compound's versatility continues to inspire novel applications across chemical disciplines, maintaining its relevance in an evolving scientific landscape focused on precision molecular design and functional materials development.